BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 4-Chloro-2-
ethynyl-1-methoxybenzene

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

4-Chloro-2-ethynyl-1-
Compound Name:
methoxybenzene

cat. No.: B1602915

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior
Application Scientist
Abstract

This technical guide provides a comprehensive overview of 4-Chloro-2-ethynyl-1-
methoxybenzene, a substituted arylacetylene of significant interest in synthetic organic
chemistry. The document details the molecule's fundamental physicochemical properties,
outlines a robust methodology for its synthesis via Sonogashira cross-coupling, and discusses
established protocols for its purification and characterization. Furthermore, this guide explores
the compound's reactivity, focusing on the synergistic interplay of its chloro, methoxy, and
ethynyl functional groups, and examines its potential applications as a versatile building block
in the development of novel pharmaceutical agents and advanced organic materials. The
content is structured to provide both theoretical understanding and practical, field-proven
insights for professionals in chemical research and drug development.

Introduction: Unveiling a Versatile Synthetic
Building Block
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4-Chloro-2-ethynyl-1-methoxybenzene is an aromatic compound featuring a unique
convergence of three key functional groups: a terminal alkyne (ethynyl), a chloro substituent,
and a methoxy group. This specific arrangement on the benzene ring imparts a distinct
electronic and steric profile, rendering it a valuable intermediate for the synthesis of more
complex molecular architectures. The chloro and methoxy groups are frequently employed in
medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic properties of drug
candidates.[1] The terminal alkyne provides a reactive handle for a variety of powerful carbon-
carbon bond-forming reactions, most notably the Sonogashira coupling, making it a
cornerstone for constructing intricate organic frameworks.[2][3]

This guide serves as a technical resource for researchers, providing critical data and detailed
methodologies to effectively synthesize, purify, and utilize this compound in a laboratory
setting. By understanding the causality behind experimental choices, from reaction setup to
purification strategies, scientists can leverage the full synthetic potential of 4-Chloro-2-ethynyl-
1-methoxybenzene.

Physicochemical and Structural Properties

A thorough understanding of a compound's fundamental properties is paramount for its
effective application in research and development. The key identifiers and computed properties
for 4-Chloro-2-ethynyl-1-methoxybenzene are summarized below.

Key Identifiers and Molecular Weight
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Property Value Source
4-chloro-2-ethynyl-1-

IUPAC Name PubChem[1]
methoxybenzene
5-Chloro-2-

Synonyms PubChem[1]
methoxyphenylacetylene

CAS Number 95186-47-3 PubChem[1]

Molecular Formula CoH7CIO PubChem|[1]

Molecular Weight 166.60 g/mol PubChem[1]

Monoisotopic Mass 166.0185425 Da PubChem[1]

SMILES COC1=C(C=C(C=C1)Cl)C#C PubChem[1]
APAHTCMWFKAHJF-

InChiKey PubChem[1]

UHFFFAOYSA-N

Structural and Chemical Properties

The molecular structure of 4-Chloro-2-ethynyl-1-methoxybenzene is defined by a benzene

ring substituted at positions 1, 2, and 4. The interplay of the electron-donating methoxy group

and the electron-withdrawing, yet ortho-para directing, chloro group influences the reactivity of

both the aromatic ring and the ethynyl moiety.

o Methoxy Group (-OCHs): As a strong electron-donating group, it activates the aromatic ring

towards electrophilic substitution, primarily directing incoming electrophiles to the ortho and

para positions.

e Chloro Group (-CI): This halogen is an electron-withdrawing group via induction but can

donate electron density through resonance. It acts as an ortho-para director for electrophilic

aromatic substitution.[1]

o Ethynyl Group (-C=CH): The terminal alkyne is a highly versatile functional group, enabling

participation in reactions such as Sonogashira and other cross-coupling reactions, click

chemistry, and hydrofunctionalization.[2][3][4]
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Synthesis and Purification

The synthesis of terminal arylacetylenes like 4-Chloro-2-ethynyl-1-methoxybenzene is most
reliably achieved through a palladium-catalyzed Sonogashira cross-coupling reaction.[2][3] This
methodology allows for the direct formation of the aryl-alkyne bond under relatively mild
conditions.

Retrosynthetic Analysis and Strategy

The most logical synthetic approach involves the coupling of a suitable aryl halide with a
protected or terminal alkyne. A common and cost-effective strategy employs the coupling of an
aryl halide with a protected acetylene, such as 2-methyl-3-butyn-2-ol, followed by a
deprotection step.[5] This avoids the use of gaseous and highly flammable acetylene.
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4-Chloro-2-ethynyl-1-methoxybenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Chloro-2-ethynyl-1-
methoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602915#4-chloro-2-ethynyl-1-methoxybenzene-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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